2,5-Di(pyridin-4-yl)thiophene
Overview
Description
2,5-Di(pyridin-4-yl)thiophene is a useful research compound. Its molecular formula is C14H10N2S and its molecular weight is 238.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Laser Dye Emission
2,5-Di(4-pyridyl)thiophene has been identified as a compound exhibiting laser dye emission. This characteristic was discovered when it was pumped with a nitrogen laser, showing greater conversion efficiency compared to a commercial laser dye, PBBO, at 400 nm (Nakajima et al., 1994).
Novel Material for Organic Electronics
This compound is part of a new class of materials known for strong absorption and emission properties, even in the solid state. Its unique qualities, such as being readily reduced but not oxidized, make it a promising candidate for application in organic electronics (Rocha & Finney, 2010).
Redox Properties in Chemistry
2,5-Di(4-pyridyl)thiophene has been synthesized and studied for its redox properties, which are crucial for understanding its potential as a chelating ligand for metal complexes or a precursor for synthetic bipyridinium salts (Takahashi & Nihira, 1992).
Application in Electrochromic Devices
The compound has been involved in the synthesis of electrochromic devices due to its suitable material properties. These include significant electronic transitions and good switching ability, making it a promising material for advanced electrochromic applications (Yiĝitsoy et al., 2007).
Emissive Fac-tricarbonylchlorobis(ligand)rhenium(I) Complexes
Research involving the creation of new emissive fac-tricarbonylchlorobis(ligand)rhenium(I) complexes includes 2,5-di(pyridin-4-yl)thiophene as a hybrid ligand, showcasing its importance in the development of novel organometallic compounds (Farrell et al., 2004).
properties
IUPAC Name |
4-(5-pyridin-4-ylthiophen-2-yl)pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2S/c1-2-14(12-5-9-16-10-6-12)17-13(1)11-3-7-15-8-4-11/h1-10H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLQPWBWBAUMDEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C2=CC=C(S2)C3=CC=NC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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